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Compound of Interest

Compound Name: 1,1,2,2-Tetrachloroethane-d2

Cat. No.: B1582424 Get Quote

An In-depth Technical Guide on the Solubility and Miscibility of 1,1,2,2-Tetrachloroethane-d2

Introduction
1,1,2,2-Tetrachloroethane-d2 (D2-TCE) is the deuterated isotopologue of 1,1,2,2-

tetrachloroethane, a halogenated hydrocarbon. The substitution of protium with deuterium can

introduce subtle changes in the physicochemical properties of a molecule, including its density,

boiling point, and interactions with solvents. This technical guide provides a comprehensive

overview of the available data and methodologies for determining the solubility and miscibility

of 1,1,2,2-tetrachloroethane-d2, a compound of interest in specialized research and analytical

applications.

It is important to note that specific quantitative solubility data for 1,1,2,2-tetrachloroethane-d2
is not extensively documented in publicly available literature. However, the solubility and

miscibility of its non-deuterated counterpart, 1,1,2,2-tetrachloroethane, are well-established.

Given that deuteration typically has a minimal impact on the solubility of small molecules, the

data for the non-deuterated form serves as a reliable proxy for estimating the solubility of the

deuterated compound.

Physicochemical Properties
A summary of the key physicochemical properties of 1,1,2,2-tetrachloroethane is presented in

Table 1. These properties are fundamental to understanding its solubility behavior.
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Property Value

Molecular Formula C2H2Cl4

Molar Mass 167.85 g/mol

Density 1.59 g/cm³

Boiling Point 146.5 °C

Melting Point -43 °C

Appearance Colorless liquid

Solubility and Miscibility Data
The solubility of a substance is its ability to dissolve in a solid, liquid, or gaseous solvent to form

a homogeneous solution. Miscibility, on the other hand, is the property of liquids to mix in all

proportions, forming a homogeneous solution.

Aqueous Solubility
1,1,2,2-Tetrachloroethane is sparingly soluble in water. This is due to its nonpolar nature, which

limits its ability to form strong intermolecular interactions with the highly polar water molecules.

Solvent Solubility ( g/100 mL) Temperature (°C)

Water 0.29 20

Solubility in Organic Solvents
1,1,2,2-Tetrachloroethane is readily miscible with a wide range of common organic solvents. Its

nonpolar character allows it to dissolve in other nonpolar or weakly polar solvents.
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Solvent Miscibility

Ethanol Miscible

Diethyl Ether Miscible

Acetone Miscible

Benzene Miscible

Chloroform Miscible

Carbon Tetrachloride Miscible

Experimental Protocols for Solubility Determination
The determination of solubility and miscibility involves several established experimental

techniques. The choice of method depends on the nature of the solute and solvent, as well as

the required precision of the measurement.

Protocol for Determining Aqueous Solubility (Shake-
Flask Method)
The shake-flask method is a widely used technique for determining the solubility of a substance

in water.

Preparation: An excess amount of 1,1,2,2-tetrachloroethane-d2 is added to a known

volume of deionized water in a sealed flask.

Equilibration: The flask is agitated at a constant temperature for a prolonged period (e.g., 24-

48 hours) to ensure that equilibrium is reached between the dissolved and undissolved

solute.

Phase Separation: The mixture is allowed to stand undisturbed to allow for the separation of

the aqueous and organic phases. If necessary, centrifugation can be used to facilitate this

separation.

Sampling and Analysis: A sample of the clear aqueous phase is carefully withdrawn. The

concentration of the dissolved 1,1,2,2-tetrachloroethane-d2 in the aqueous sample is then
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determined using an appropriate analytical technique, such as gas chromatography (GC) or

high-performance liquid chromatography (HPLC).

Calculation: The solubility is calculated from the measured concentration and expressed in

units such as g/100 mL or mol/L.

Protocol for Determining Miscibility with Organic
Solvents
Miscibility is typically determined by simple visual observation.

Mixing: A known volume of 1,1,2,2-tetrachloroethane-d2 is added to a known volume of the

organic solvent in a clear, sealed container (e.g., a test tube or vial).

Observation: The mixture is agitated and then allowed to stand.

Assessment: The mixture is visually inspected for the presence of a single, clear phase or

multiple layers. The formation of a single, homogeneous phase indicates that the two liquids

are miscible. The presence of distinct layers or cloudiness indicates that they are immiscible

or partially miscible. This process can be repeated with varying proportions of the two liquids

to confirm miscibility across all concentrations.

Visualizations
Logical Workflow for Solubility and Miscibility
Determination
The following diagram illustrates a logical workflow for the systematic determination of the

solubility and miscibility of a compound like 1,1,2,2-tetrachloroethane-d2.
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Caption: Workflow for solubility and miscibility determination.

Conclusion
While specific experimental data for 1,1,2,2-tetrachloroethane-d2 is scarce, a robust

understanding of its solubility and miscibility can be derived from the well-documented

properties of its non-deuterated analog. It is expected to be sparingly soluble in water and

miscible with a wide array of organic solvents. The experimental protocols outlined in this guide

provide a systematic approach for the precise determination of these properties, which is

crucial for its effective application in research and development. For any critical applications, it

is recommended that these properties be experimentally verified.
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To cite this document: BenchChem. [Solubility and miscibility of 1,1,2,2-Tetrachloroethane-
d2.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582424#solubility-and-miscibility-of-1-1-2-2-
tetrachloroethane-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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